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Chrysin-7-O-glucuronide Chrysin-7-O-glucuronide
Brand Name: Vulcanchem
CAS No.: 35775-49-6
VCID: VC0150014
InChI: InChI=1S/C21H18O10/c22-11-6-10(29-21-18(26)16(24)17(25)19(31-21)20(27)28)7-14-15(11)12(23)8-13(30-14)9-4-2-1-3-5-9/h1-8,16-19,21-22,24-26H,(H,27,28)/t16-,17-,18+,19-,21+/m0/s1
SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula: C21H18O10
Molecular Weight: 430.4 g/mol

Chrysin-7-O-glucuronide

CAS No.: 35775-49-6

Reference Standards

VCID: VC0150014

Molecular Formula: C21H18O10

Molecular Weight: 430.4 g/mol

Chrysin-7-O-glucuronide - 35775-49-6

CAS No. 35775-49-6
Product Name Chrysin-7-O-glucuronide
Molecular Formula C21H18O10
Molecular Weight 430.4 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-hydroxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C21H18O10/c22-11-6-10(29-21-18(26)16(24)17(25)19(31-21)20(27)28)7-14-15(11)12(23)8-13(30-14)9-4-2-1-3-5-9/h1-8,16-19,21-22,24-26H,(H,27,28)/t16-,17-,18+,19-,21+/m0/s1
Standard InChIKey IDRSJGHHZXBATQ-ZFORQUDYSA-N
Isomeric SMILES C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O
SMILES C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Canonical SMILES C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
PubChem Compound 14135335
Last Modified Nov 11 2021
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